Cas no 951995-35-0 (2-8-(2-fluorophenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetic acid)

• Product Name: 2-8-(2-fluorophenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetic acid
• CAS No: 951995-35-0
• MF: C₁₈H₁₆FN₅O₄
• MW: 385.349146842957
• CID: 5363585
• Update Time: 2025-07-22

2-8-(2-fluorophenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[6-(2-fluorophenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetic acid
• 2-8-(2-fluorophenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetic acid

• Inchi： 1S/C18H16FN5O4/c1-9-10(2)24-14-15(21(3)18(28)22(16(14)27)8-13(25)26)20-17(24)23(9)12-7-5-4-6-11(12)19/h4-7H,8H2,1-3H3,(H,25,26)
• InChI Key： GCCMFVFTNPVOBK-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(C3=CC=CC=C3F)C1=NC1=C2C(=O)N(CC(O)=O)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 2-8-(2-fluorophenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetic acid

Recent Advances in the Study of 2-8-(2-fluorophenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetic acid (CAS: 951995-35-0)

The compound 2-8-(2-fluorophenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetic acid (CAS: 951995-35-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazopurine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key findings from recent research is the compound's ability to selectively inhibit specific isoforms of phosphodiesterase (PDE) enzymes, which play a crucial role in cellular signaling pathways. This inhibition has been linked to anti-inflammatory and immunomodulatory effects, making it a candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Structural analysis has revealed that the fluorophenyl group at the 8-position enhances binding affinity to the PDE active site, while the acetic acid moiety contributes to solubility and bioavailability.

In addition to its PDE inhibitory activity, studies have explored the compound's interactions with other molecular targets. For instance, preliminary data suggest that it may also modulate adenosine receptor signaling, which could expand its therapeutic utility to neurological disorders. However, further in vivo studies are needed to validate these findings and assess potential off-target effects. The compound's metabolic stability and toxicity profile have been investigated in preclinical models, with results indicating favorable pharmacokinetic properties and a manageable safety profile.

Recent synthetic efforts have focused on optimizing the yield and purity of 2-8-(2-fluorophenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetic acid, with advancements in green chemistry approaches reducing the environmental impact of its production. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure batch-to-batch consistency, which is critical for clinical development.

Looking ahead, the next phase of research will likely involve translational studies to evaluate the compound's efficacy in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development, particularly for niche indications where current therapies are limited. The growing body of evidence supporting its multifaceted biological activities positions this compound as a promising candidate for future drug development.